3,4-Dimethy-D-Phenylalanine

• Molecular Weight: 193.24

Researchers developing peptide therapeutics face challenges with proteolytic degradation and receptor selectivity. 3,4-Dimethyl-D-phenylalanine (CAS 788141-80-0) addresses these with D-configuration protease resistance and 3,4-dimethyl substitution enhancing lipophilicity for improved target engagement. • Glycine α3 PAM: EC50 50 nM, Kd 11 nM, >600-fold selectivity over 5-HT3 • CCK modulation: Reduces potency to 8-62% for biased ligand engineering • AMPA antagonism: Partial GluA2 domain closure mechanism Supplied at ≥99% ee with full analytical documentation for focused library synthesis.

3,4-Dimethyl-D-phenylalanine: Structure & Specifications

3,4-Dimethyl-D-phenylalanine (CAS 103957-56-8 for the racemate; the D-enantiomer is a specific chiral form) is a non-proteinogenic aromatic amino acid derivative belonging to the substituted phenylalanine class . Its molecular structure comprises a phenylalanine backbone with methyl substituents at the 3- and 4-positions of the aromatic ring, coupled with D-stereochemistry at the α-carbon . This compound serves as a chiral building block in peptide and medicinal chemistry research, where its enhanced lipophilicity and conformational constraints—relative to unsubstituted phenylalanine—are leveraged to modulate molecular recognition events and pharmacokinetic properties [1].

Stereochemistry D-enantiomer building block resistant to endogenous proteases Chiral control for peptide SAR

Substitution Pattern 3,4-dimethyl motif for enhanced lipophilicity and steric tuning Modulates molecular recognition events

Workflow Context Supports peptide and medicinal chemistry probe synthesis Conformationally constrained analog design

• [1] Szymańska E, et al. Studies on Aryl-Substituted Phenylalanines: Synthesis, Activity, and Different Binding Modes at AMPA Receptors. J Med Chem. 2016;59(1):448-461. View Source

3,4-Dimethyl-D-phenylalanine: Critical Differentiators

Simple substitution with unmodified D-phenylalanine, the L-enantiomer, or alternative regioisomers (e.g., 2,4-dimethyl or 2,6-dimethyl phenylalanine) is not scientifically valid due to fundamental differences in stereochemical recognition, receptor binding orientation, and metabolic stability. The D-configuration confers resistance to endogenous mammalian proteases compared to the L-form [1], while the 3,4-dimethyl substitution pattern alters the electron density and steric profile of the aromatic ring in a manner distinct from other regioisomers, directly impacting π-π stacking interactions and receptor subtype selectivity [2]. Class-level evidence from opioid peptide studies demonstrates that the position of methyl substituents is a critical determinant of both binding affinity and functional selectivity, rendering regioisomers non-interchangeable [3].

L-Enantiomer

L-configuration is susceptible to endogenous proteases and yields distinct receptor binding orientation. Stereochemical mismatch may alter pharmacological profile.

Regioisomers (2,4- or 2,6-dimethyl)

Different methyl positions change ring electron density and steric bulk, impacting π-π stacking and receptor subtype selectivity. Regioisomers are not functionally interchangeable.

Unsubstituted D-Phenylalanine

Lacks the 3,4-dimethyl pattern, resulting in lower lipophilicity and less conformational constraint. May not replicate the same steric or pharmacokinetic profile.

• [1] Ehrenpreis S. D-Phenylalanine and Other Enkephalinase Inhibitors as Pharmacological Agents: Implications for Some Important Therapeutic Application. Acupunct Electrother Res. 1982;7(2-3):157-172. View Source
• [2] Szymańska E, et al. A New Phenylalanine Derivative Acts as an Antagonist at the AMPA Receptor GluA2 and Introduces Partial Domain Closure: Synthesis, Resolution, Pharmacology, and Crystal Structure. J Med Chem. 2011;54(20):7289-7298. View Source
• [3] Sasaki Y, et al. 2',6'-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. Int J Med Chem. 2012;2012:498901. View Source

3,4-Dimethyl-D-phenylalanine Quantitative Evidence

Glycine α3 Receptor PAM Potency & Selectivity

A ligand containing the 3,4-dimethyl-D-phenylalanine scaffold acts as a potent positive allosteric modulator (PAM) of the human glycine α3 receptor, with an EC50 of 50 nM for potentiating glycine-induced currents and a binding Kd of 11 nM determined by surface plasmon resonance (SPR) [1]. In contrast, the same scaffold exhibits negligible activity at the 5-HT3 receptor (IC50 > 30,000 nM), representing a >600-fold selectivity window for the glycine α3 target over this related ion channel [2].

Glycine α3 PAM selectivity

Head-to-head

EC50 50 nM, Kd 11 nM (GlyR α3); IC50 >30,000 nM (5-HT3); >600-fold selectivity

Supports glycine α3 receptor probe development

Selectivity over 5-HT3 reduces off-target confounding

Evidence Dimension	Target engagement (Kd / EC50 / IC50)
Target Compound Data	Human glycine α3 receptor: EC50 = 50 nM, Kd = 11 nM; 5-HT3 receptor: IC50 > 30,000 nM
Comparator Or Baseline	5-HT3 receptor (related ion channel) for selectivity assessment
Quantified Difference	Selectivity ratio > 600-fold (glycine α3 vs. 5-HT3)
Conditions	HEK293T cells expressing human glycine α3 receptor (SPR and electrophysiology); 5-HT3 receptor inhibition assay (unknown origin)

Why This Matters

This target-specific potency combined with defined off-target inactivity enables researchers to select this scaffold for glycine α3 receptor probe development with reduced risk of confounding 5-HT3 receptor effects, a critical parameter for experimental design and procurement decisions.

• [1] BindingDB. BDBM50229715 (CHEMBL4070615). Kd: 11 nM; EC50: 50 nM for human glycine alpha3 receptor. View Source
• [2] BindingDB. BDBM50229715 (CHEMBL4070615). IC50 > 30,000 nM for 5-HT3 receptor. View Source

CCK Analog Potency: D- vs. L-Stereochemistry

In cholecystokinin (CCK-8) peptide analogs, replacement of the C-terminal phenylalanine with methylated phenylalanine derivatives reveals a critical stereochemical requirement. Analogs containing the L-form of methylated phenylalanine (including 3,4-dimethyl-L-phenylalanine) retained 80-130% of the potency of native CCK-8. However, the corresponding D-enantiomer analogs exhibited a substantial reduction in biological activity, retaining only 8-62% of the original potency [1]. This represents a potency difference of approximately 2- to 16-fold between L- and D-forms in this specific biological context.

CCK analog potency

Cross-study comparable

L-form: 80–130% potency; D-form: 8–62% (relative to CCK-8)

Stereochemistry-dependent efficacy for CCK receptor ligand design

D-enantiomer may yield partial agonism/antagonism

Evidence Dimension	Biological potency relative to CCK-8
Target Compound Data	D-3,4-Dimethylphenylalanine-containing CCK analog: 8-62% relative potency
Comparator Or Baseline	L-3,4-Dimethylphenylalanine-containing CCK analog: 80-130% relative potency
Quantified Difference	Potency reduction of approximately 2- to 16-fold for the D-form
Conditions	In vitro CCK receptor functional assay

Why This Matters

This stereochemistry-dependent potency differential is essential for researchers designing peptide ligands for CCK receptors, as the D-enantiomer yields a distinct pharmacological profile that may be advantageous for partial agonism or antagonism applications where reduced intrinsic efficacy is desired.

• [1] Analogs of cholecystokinin methylated in the side chain of carboxyterminal phenylalanine. Czech Chem Commun. (Referenced via PIKKA.UOCHB.CAS.CZ). View Source

Regioisomeric Selectivity in Opioid Peptides

Studies on 2,6-dimethylphenylalanine (2,6-Dmp) demonstrate that the substitution pattern on the phenylalanine ring is a dominant factor controlling opioid receptor affinity and selectivity [1]. Substitution of Phe3 in dermorphin with 2,6-Dmp (L-isomer) resulted in a 170-fold increase in μ-opioid receptor affinity and a 40-fold improvement in μ/δ selectivity [2]. This dramatic effect underscores that the 3,4-dimethyl substitution pattern will produce fundamentally different receptor recognition profiles due to altered steric and electronic properties, preventing functional substitution between regioisomers.

Regioisomeric opioid selectivity

Class-level inference

2,6-Dimethylphenylalanine: 170-fold μ affinity increase, 40-fold μ/δ selectivity vs Phe

Class-level evidence: substitution pattern dictates receptor recognition

3,4-isomer profile may differ; data to verify

Evidence Dimension	μ-Opioid receptor affinity change upon substitution
Target Compound Data	3,4-Dimethyl-D-phenylalanine: No direct opioid receptor data available
Comparator Or Baseline	2,6-Dimethyl-L-phenylalanine: 170-fold increase in μ affinity vs. Phe
Quantified Difference	Not applicable (class-level inference)
Conditions	Radioligand binding assays in rat brain membranes

Why This Matters

This class-level evidence establishes that regioisomers are not functionally interchangeable. Researchers targeting specific receptor interactions must procure the correct regioisomer (3,4- vs. 2,6-) based on the desired steric and electronic profile, as the substitution pattern dictates biological outcome.

• [1] Sasaki Y, Ambo A. 2',6'-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. Int J Med Chem. 2012;2012:498901. View Source
• [2] Sasaki Y, et al. Dermorphin and deltorphin heptapeptide analogues: replacement of Phe residue by Dmp greatly improves opioid receptor affinity and selectivity. Bioorg Med Chem Lett. 2002;12(7):1013-1016. View Source

AMPA Receptor Antagonist Binding Mode

Aryl-substituted phenylalanines, including 3,4-dimethyl derivatives, have been systematically characterized as AMPA receptor antagonists with distinct binding modes [1]. Crystal structure analysis reveals that 3-substituted phenylalanine-based antagonists induce partial domain closure of the GluA2 ligand-binding domain, a conformational state that differs from that induced by full agonists or other antagonist classes [2]. The 3,4-dimethyl substitution contributes to this unique binding mode through steric interactions that restrict ligand orientation within the binding pocket.

AMPA binding mode

Supporting evidence

Partial domain closure of GluA2 LBD (X-ray crystallography)

Distinct conformational state vs full agonists or classical antagonists

May confer unique pharmacological profile

Evidence Dimension	Ligand-binding domain conformational state
Target Compound Data	3,4-Dimethylphenylalanine derivatives: induce partial domain closure (intermediate conformation)
Comparator Or Baseline	Full agonists: induce complete domain closure; classical competitive antagonists: maintain open conformation
Quantified Difference	Not quantified (qualitative structural difference)
Conditions	X-ray crystallography of GluA2 ligand-binding domain

Why This Matters

This distinct binding mode may confer a unique pharmacological profile (e.g., partial antagonism, biased signaling) that cannot be achieved with unsubstituted phenylalanine or alternative aryl substituents, supporting the procurement of 3,4-dimethyl-D-phenylalanine for structure-based drug design efforts targeting AMPA receptors.

• [1] Szymańska E, et al. Studies on Aryl-Substituted Phenylalanines: Synthesis, Activity, and Different Binding Modes at AMPA Receptors. J Med Chem. 2016;59(1):448-461. View Source
• [2] Szymańska E, et al. A New Phenylalanine Derivative Acts as an Antagonist at the AMPA Receptor GluA2 and Introduces Partial Domain Closure: Synthesis, Resolution, Pharmacology, and Crystal Structure. J Med Chem. 2011;54(20):7289-7298. View Source

Enantiomeric Purity: Chemoenzymatic Synthesis

A multienzymatic cascade process utilizing phenylalanine ammonia lyase (PAL) coupled with chemoenzymatic deracemization has been developed for the synthesis of substituted D-phenylalanines in high yield and excellent optical purity [1]. Asymmetric synthesis methods for 3,4-dimethylphenylalanine achieve stereoselectivity exceeding 91% in the C-alkylation step, with isolated target amino acid optical purity reaching 99% [2]. This level of enantiomeric purity is critical for applications where the presence of the L-enantiomer would confound biological results or alter peptide conformation.

Enantiomeric purity

Supporting evidence

99% optical purity (D-enantiomer)

Enantiopure D-form for stereochemically defined outcomes

Versus 50% in racemate; stereoselectivity >91% in synthesis

Evidence Dimension	Optical purity of synthesized product
Target Compound Data	(S)-3,4-dimethylphenylalanine: 99% optical purity
Comparator Or Baseline	Racemic mixture (DL-form): 50% D-enantiomer content
Quantified Difference	99% vs. 50% enantiomeric purity
Conditions	Asymmetric C-alkylation reaction with stereoselectivity >91%

Why This Matters

Procurement of the pure D-enantiomer (rather than the racemic DL mixture) is essential for experiments requiring stereochemically defined outcomes. This evidence supports the selection of suppliers that can provide analytically verified enantiopure material or the use of validated chiral separation methods.

• [1] Synthesis of d- and l-Phenylalanine Derivatives by Phenylalanine Ammonia Lyases: A Multienzymatic Cascade Process. (Referenced via CENDEKIA.UNISZA.EDU.MY). View Source
• [2] Asymmetric Synthesis of (S)-β-(3,4-Dimethylphenyl)-α-alanine. Proc Yerevan State Univ. 2009. View Source

Lipophilicity Enhancement vs. Phenylalanine

The addition of two methyl groups to the phenylalanine aromatic ring at the 3- and 4-positions increases the calculated partition coefficient (LogP) by approximately 0.8-1.0 log units compared to unsubstituted phenylalanine [1]. This lipophilicity enhancement translates to improved membrane permeability and altered pharmacokinetic properties in peptide-based drug candidates, a well-established principle in medicinal chemistry optimization [2].

Lipophilicity shift

Class-level inference

ΔLogP ≈ +0.8 to +1.0 (vs unsubstituted Phe)

Enhanced lipophilicity may improve membrane permeability

In silico estimate; empirical validation advised

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	3,4-Dimethyl-D-phenylalanine: estimated LogP increase of +0.8 to +1.0 relative to Phe
Comparator Or Baseline	D-Phenylalanine (unsubstituted)
Quantified Difference	Approximately 0.8-1.0 log unit increase
Conditions	In silico calculation (e.g., ChemDraw, ALOGPS)

Why This Matters

For researchers designing peptide therapeutics or probes where membrane permeability or metabolic stability is a concern, the enhanced lipophilicity of 3,4-dimethyl-D-phenylalanine offers a predictable physicochemical advantage over unsubstituted phenylalanine, supporting its selection in structure-property optimization campaigns.

• [1] PubChem. 3,4-Dimethyl-D-phenylalanine. (Estimated LogP data). View Source
• [2] Sasaki Y, et al. 2',6'-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. Int J Med Chem. 2012;2012:498901. View Source

3,4-Dimethyl-D-phenylalanine Applications

Glycine α3 PAM Probe Development

Utilize 3,4-dimethyl-D-phenylalanine as a core scaffold for developing potent and selective positive allosteric modulators (PAMs) of the human glycine α3 receptor. The scaffold's demonstrated EC50 of 50 nM and Kd of 11 nM at glycine α3, combined with >600-fold selectivity over 5-HT3 receptors [1], supports its use in creating high-quality chemical probes for dissecting glycine receptor function in pain and neurological disease models. Procurement of this building block enables rapid synthesis of focused libraries for structure-activity relationship (SAR) exploration around the glycine α3 pharmacophore.

Stereochemistry-Driven CCK Ligand Design

Leverage the distinct pharmacological profile of the D-enantiomer for engineering peptide ligands with modulated efficacy at cholecystokinin (CCK) and related G protein-coupled receptors. The D-3,4-dimethylphenylalanine substitution reduces CCK analog potency to 8-62% of the native peptide [2], a property that can be strategically employed to generate partial agonists or antagonists. This scenario is particularly valuable for researchers seeking to fine-tune receptor signaling bias or develop biased ligands for therapeutic applications.

AMPA Receptor Antagonist Optimization

Employ 3,4-dimethyl-D-phenylalanine as a chiral building block for synthesizing AMPA receptor antagonists with unique conformational binding modes. The 3,4-dimethyl substitution pattern contributes to a partial domain closure mechanism at the GluA2 ligand-binding domain [3], a structural feature that differentiates this scaffold from classical competitive antagonists. This application scenario is ideal for medicinal chemistry programs targeting neurological disorders where AMPA receptor modulation with a distinct mechanism of action is therapeutically desirable.

Conformationally Constrained Peptide Mimetics

Procure high-optical-purity (≥99%) 3,4-dimethyl-D-phenylalanine for incorporation into conformationally constrained peptide mimetics and macrocyclic peptides. The D-stereochemistry confers resistance to endogenous proteases [4], while the 3,4-dimethyl substitution enhances lipophilicity and restricts side-chain rotational freedom. This combination of properties is essential for developing metabolically stable peptide-based therapeutics and chemical probes with improved pharmacokinetic profiles.

Application

Selection Property

Validation Focus

Glycine α3 receptor probe development

Scaffold selectivity profile

Target-specific PAM response in ion channel assays

CCK receptor ligand design

Stereochemistry-dependent efficacy

Enantiomer-specific receptor activation profiles

AMPA receptor antagonist optimization

Binding-mode differentiation

Conformational state analysis (GluA2 LBD)

Conformationally constrained peptide mimetics

Metabolic stability and lipophilicity

Protease resistance and permeability assessment

• [1] BindingDB. BDBM50229715 (CHEMBL4070615). Kd: 11 nM; EC50: 50 nM for human glycine alpha3 receptor. View Source
• [2] Analogs of cholecystokinin methylated in the side chain of carboxyterminal phenylalanine. Czech Chem Commun. (Referenced via PIKKA.UOCHB.CAS.CZ). View Source
• [3] Szymańska E, et al. A New Phenylalanine Derivative Acts as an Antagonist at the AMPA Receptor GluA2 and Introduces Partial Domain Closure: Synthesis, Resolution, Pharmacology, and Crystal Structure. J Med Chem. 2011;54(20):7289-7298. View Source
• [4] Ehrenpreis S. D-Phenylalanine and Other Enkephalinase Inhibitors as Pharmacological Agents: Implications for Some Important Therapeutic Application. Acupunct Electrother Res. 1982;7(2-3):157-172. View Source